4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-[[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C20H25N7/c1-2-10-27-16-17(22-18(27)5-1)15-24-11-13-25(14-12-24)19-6-7-21-20(23-19)26-8-3-4-9-26/h1-2,5-7,10,16H,3-4,8-9,11-15H2
• InChI Key: FOMRVHDDEAMZBS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)CC4=CN5C=CC=CC5=N4
• Molecular Formula: C20H25N7
• Molecular Weight: 363.5 g/mol

Description

The compound “4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine” is a derivative of imidazo[1,2-a]pyridine. Imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for their biological activity, particularly as PI3K/mTOR dual inhibitors. These compounds have been shown to have excellent kinase selectivity, modest plasma clearance, and acceptable oral bioavailability.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives has been achieved through various methods, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. A series of these derivatives have been synthesized and subjected to activity assessment in vitro and in vivo.

Molecular Structure Analysis

The molecular structure of “4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine” is complex, with a molecular formula of C25H21ClF3N5O2. It includes a pyrimidine ring attached to a piperazine ring and an imidazo[1,2-a]pyridine ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have been used as inhibitors of c-KIT and as potential treatments for cancer. Their chemical preparation and biological evaluation against imatinib-resistant tumor cells have been described.

Physical And Chemical Properties Analysis

The compound “4-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine” has a molecular weight of 515.9 g/mol. It has a computed XLogP3-AA value of 5.6, indicating its lipophilicity. The compound has 0 hydrogen bond donors and 8 hydrogen bond acceptors.

Mechanism of Action

The PI3K-Akt-mTOR signaling pathway has been validated as an effective targeting pathway for cancer therapy. Imidazo[1,2-a]pyridine derivatives have been shown to be potent PI3K/mTOR dual inhibitors.